5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C23H21ClFN3O3
• Molecular Weight: 441.9 g/mol
• IUPAC Name: 5-[[3-chloro-5-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]methylamino]-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C23H21ClFN3O3/c1-2-30-21-10-15(12-26-17-7-8-19-20(11-17)28-23(29)27-19)9-18(24)22(21)31-13-14-3-5-16(25)6-4-14/h3-11,26H,2,12-13H2,1H3,(H2,27,28,29)
• InChI Key: WWSVXPPYVKSWQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CNC2=CC3=C(C=C2)NC(=O)N3)Cl)OCC4=CC=C(C=C4)F

Description

This compound features a benzimidazol-2-one core substituted with a benzylamino group bearing 3-chloro, 5-ethoxy, and 4-[(4-fluorobenzyl)oxy] moieties. The benzimidazol-2-one scaffold is notable for its pharmacological relevance, particularly in kinase inhibition and DNA intercalation .

Preparation Methods

Electrophilic Aromatic Substitution for Chloro and Ethoxy Groups

The introduction of chloro and ethoxy groups at the 3- and 5-positions of the central benzene ring is achieved via electrophilic aromatic substitution. Chlorination using sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS) in dichloromethane at 0–5°C yields the 3-chloro intermediate, while ethoxylation employs sodium ethoxide (NaOEt) in ethanol under reflux.

Table 1: Reagents for Electrophilic Substitution

Functional Group	Reagent	Solvent	Temperature	Yield (%)
Chloro (-Cl)	N-Chlorosuccinimide	DCM	0–5°C	85–90
Ethoxy (-OEt)	NaOEt	Ethanol	Reflux	78–82

Formation of the Benzimidazolone Core

The benzimidazol-2-one ring is constructed via cyclocarbonylation of o-phenylenediamine derivatives. A flow chemistry approach using 1,1′-carbonyldiimidazole (CDI) in tetrahydrofuran (THF) and polyethylene glycol 300 (PEG300) (7:3 v/v) at 210°C for 67 minutes achieves 95% conversion efficiency. This method eliminates side products associated with traditional batch processing.

Flow Synthesis Optimization

Design of Experiment (DoE) studies highlight temperature and solvent ratio as critical parameters. Increasing PEG300 content enhances solubility of intermediates, while temperatures above 200°C accelerate cyclization.

Table 2: Optimization Parameters for Flow Synthesis

Parameter	Optimal Range	Impact on Yield
Temperature	200–210°C	+25% yield
THF:PEG300 Ratio	7:3 (v/v)	+15% purity
Residence Time	60–70 minutes	+10% conversion

Coupling Reactions and Final Functionalization

The benzylamine side chain is introduced via reductive amination using sodium triacetoxyborohydride (NaBH(OAc)₃) in dichloromethane. A solution of 3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde and benzimidazolone intermediate reacts at 25°C for 12 hours, followed by acid-base extraction to isolate the product.

Critical Coupling Conditions

• Catalyst : NaBH(OAc)₃ (2.5 equiv.)

• Solvent : Dichloromethane (DCM)

• Workup : Washing with 3N HCl removes PEG300 and imidazole byproducts.

Purification and Analytical Characterization

Crude product purification involves column chromatography (silica gel, ethyl acetate/hexane) or recrystallization from methanol. Nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity:

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21 (s, 1H, NH), 7.45–6.82 (m, 8H, aromatic), 4.92 (s, 2H, OCH₂), 4.12 (q, 2H, OCH₂CH₃).

• Mass Spectrometry : m/z 441.9 [M+H]⁺.

Challenges and Mitigation Strategies

Byproduct Formation

Competing N-alkylation during reductive amination is minimized by maintaining pH < 5 using acetic acid.

Scalability Issues

Batch synthesis limitations (e.g., inconsistent heating) are addressed through continuous flow systems, achieving 15 g/day productivity .

Chemical Reactions Analysis

Types of Reactions

5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chloro and ethoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Corresponding oxides or quinones.

Reduction: Reduced forms of the compound with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing the chloro or ethoxy groups.

Scientific Research Applications

Anticancer Activity

One of the primary applications of this compound is in the field of oncology. Research indicates that benzimidazole derivatives exhibit significant anticancer properties. The structure of 5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one allows for potential interactions with cancer cell pathways, making it a candidate for further investigation as an anticancer agent .

Antimicrobial Properties

Benzimidazole derivatives are known for their antimicrobial activities. Studies have shown that modifications to the benzimidazole core can enhance antibacterial and antifungal effects. The specific substitutions present in this compound may contribute to its efficacy against various microbial strains, warranting further exploration in clinical settings .

Anti-inflammatory Effects

The compound's potential anti-inflammatory properties are also noteworthy. Compounds with similar structures have been reported to exhibit significant anti-inflammatory activity, which could be beneficial in treating conditions characterized by chronic inflammation . The mechanism likely involves the inhibition of pro-inflammatory cytokines and pathways.

Synthesis and Methodologies

The synthesis of 5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one typically involves multi-step organic synthesis techniques, including:

• Formation of the Benzimidazole Core : The initial step often includes the condensation of o-phenylenediamine with appropriate carboxylic acids or derivatives to form the benzimidazole structure.
• Substitution Reactions : Subsequent reactions involve introducing various functional groups (like chloro and ethoxy) through electrophilic aromatic substitution or nucleophilic substitution methods.
• Final Modifications : The introduction of the fluorobenzyl ether group can be achieved via etherification reactions using suitable reagents under controlled conditions to ensure high yields and purity .

Case Studies and Research Findings

Several studies have explored the biological activities of similar benzimidazole derivatives:

• A study published in Advances in Basic and Applied Sciences highlighted the synthesis of various benzimidazole derivatives and their biological evaluations, demonstrating significant anticancer and antimicrobial activities .
• Another research article focused on the design and synthesis of novel benzimidazole compounds with enhanced anti-inflammatory properties, indicating a promising avenue for therapeutic applications .

Mechanism of Action

The mechanism of action of 5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For example, in medicinal chemistry, it may inhibit a particular enzyme involved in disease progression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

• Benzimidazol-2-one vs. Benzimidazole (Selumetinib, ) :
  Selumetinib, a MEK inhibitor, shares a benzimidazole core but lacks the 2-one oxygen. The target compound’s 2-one group may enhance hydrogen bonding with targets, while Selumetinib’s bromo and carboxamide substituents contribute to its specificity .
• Thiazol-4-one Derivatives (): Thiazole-based compounds (e.g., (5Z)-2-[(4-Chlorophenyl)amino]-5-(2-fluorobenzylidene)-1,3-thiazol-4(5H)-one) exhibit distinct heterocyclic cores.

Substituent Effects

• Halogenated Groups :
  The target compound’s 3-chloro and 4-fluorobenzyloxy groups align with halogenated analogs like 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (). Halogens often enhance binding via hydrophobic interactions, but their positions influence selectivity. For example, para-chloro substituents in Selumetinib improve kinase affinity .
• Alkoxy and Benzyloxy Groups :
  The ethoxy and benzyloxy groups in the target compound increase lipophilicity (predicted logP ~3.5) compared to thiazol-2-amine derivatives (logP ~2.5, ). However, bulky substituents may hinder target access compared to smaller methoxy groups in benzothiazoles () .

Tabulated Comparison of Key Attributes

Compound	Core Structure	Key Substituents	Molecular Weight	logP (Predicted)	Notable Features
Target Compound	Benzimidazol-2-one	3-Cl, 5-OEt, 4-(4-F-BnO)	~450	~3.5	High lipophilicity, DNA binding potential
Selumetinib ()	Benzimidazole	Br, Cl, F, carboxamide	~457	~2.8	MEK inhibition, clinical use
(5Z)-2-[(4-Chlorophenyl)amino]... ()	Thiazol-4-one	4-Cl-anilino, 2-F-benzylidene	~350	~3.0	Moderate logP, metabolic stability
5-(4-Chloro-2-fluorobenzyl)-... ()	Thiazol-2-amine	4-Cl-2-F-benzyl	~256	~2.5	Compact structure, lower MW

Research Implications

• Thiazole derivatives () offer alternatives for metabolic stability, while Selumetinib-like modifications (e.g., carboxamide) could enhance solubility .

Limitations and Contradictions

• highlights synthetic challenges for ethoxy-containing compounds, which may limit scalability.
• While halogenation is common (), the target compound’s 3-chloro and 4-fluorobenzyloxy combination lacks direct activity data, making efficacy predictions speculative.

Biological Activity

The compound 5-({3-chloro-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzyl}amino)-1,3-dihydro-2H-benzimidazol-2-one is a benzimidazole derivative that has garnered attention in pharmacological research due to its potential biological activities. Benzimidazole derivatives are known for their diverse pharmacological properties, including antimicrobial, antifungal, anticancer, and anti-inflammatory activities. This article explores the biological activity of this specific compound based on existing literature and research findings.

• Molecular Formula : C26H27ClFN3O3
• Molecular Weight : 473.88 g/mol
• CAS Number : 231278-84-5

Biological Activity Overview

The biological activity of benzimidazole derivatives is often attributed to their ability to interact with various biological targets. The specific compound under review has been investigated for the following activities:

1. Antimicrobial Activity

Research indicates that benzimidazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that certain benzimidazole compounds can inhibit the growth of Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with protein synthesis pathways.

Pathogen	Activity	Reference
Staphylococcus aureus	Moderate Inhibition
Escherichia coli	Moderate Inhibition
Candida albicans	Significant Inhibition

2. Anticancer Activity

Benzimidazole derivatives have been explored for their anticancer potential. Some studies suggest that these compounds can induce apoptosis in cancer cells through various pathways, including the modulation of cell cycle regulators and pro-apoptotic factors.

Case Study:
A study conducted on a series of benzimidazole derivatives showed that one derivative exhibited an IC50 value of 1.75 µg/mL against leukemia cell lines, indicating potent cytotoxic activity .

3. Anti-inflammatory Activity

Benzimidazoles are also recognized for their anti-inflammatory effects. They may inhibit the production of pro-inflammatory cytokines and enzymes involved in inflammatory responses.

The proposed mechanisms of action for the biological activity of benzimidazole derivatives include:

• Inhibition of Microtubule Formation : Similar to classic benzimidazoles like albendazole, which target β-tubulin, leading to cell cycle arrest.
• Interaction with DNA : Some derivatives can intercalate into DNA, disrupting replication and transcription processes.

Q & A

Q. What synthetic strategies are recommended for synthesizing this compound, and how can reaction conditions be optimized to improve yield?

• Methodological Answer : A multi-step synthesis is typically employed, involving nucleophilic substitution and condensation reactions. For example, the benzimidazolone core can be synthesized via cyclization of substituted benzaldehyde derivatives with amino precursors under acidic conditions (e.g., glacial acetic acid) . Optimization may include varying reflux times (4–7 hours), solvent systems (absolute ethanol, DMF), and stoichiometric ratios of intermediates like 4-fluorobenzyloxy-substituted benzaldehydes. Yield discrepancies across studies (e.g., 75–85%) suggest temperature and catalyst sensitivity, necessitating controlled inert atmospheres and monitoring via TLC .

Q. How can researchers confirm the structural identity and purity of this compound?

• Methodological Answer : Use a combination of 1H/13C NMR to verify substituent positions (e.g., fluorobenzyl, ethoxy groups) and high-resolution mass spectrometry (HRMS) to confirm molecular weight (C27H32O5N4ClF; theoretical ~547.02 g/mol) . Purity assessment requires HPLC with UV detection (λ = 254 nm) and elemental analysis (C, H, N within ±0.4% of theoretical). Note that commercial suppliers like Sigma-Aldrich may not provide analytical data, necessitating independent validation .

Q. What in vitro assays are suitable for evaluating its biological activity, given its structural complexity?

• Methodological Answer : Prioritize target-specific assays (e.g., kinase inhibition, receptor binding) due to the compound’s benzimidazolone scaffold, which is associated with kinase modulation. Use dose-response curves (0.1–100 µM) in cell viability assays (MTT or resazurin) to assess cytotoxicity. For antimicrobial activity, follow CLSI guidelines with MIC/MBC determinations against Gram-positive/negative strains, referencing structurally similar triazole derivatives .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Methodological Answer : Discrepancies may arise from variations in assay conditions (e.g., serum concentration, incubation time) or impurities. Perform batch-to-batch reproducibility studies with rigorously characterized samples. Use chemo-informatics tools (e.g., molecular docking) to predict binding affinities against targets like EGFR or VEGFR2, comparing results with experimental IC50 values. Cross-validate findings using orthogonal assays (e.g., SPR for binding kinetics) .

Q. What strategies are effective for probing the mechanism of action (MoA) of this compound in cancer models?

• Methodological Answer : Employ phospho-proteomic profiling to identify kinase substrates affected by the compound. Combine RNA-seq and CRISPR-Cas9 screens to map downstream pathways (e.g., apoptosis, cell cycle arrest). For in vivo validation, use xenograft models with PK/PD studies to correlate plasma concentrations (LC-MS/MS) with tumor growth inhibition. Compare results to structurally related compounds (e.g., tricyclic diimidazo derivatives) to isolate functional group contributions .

Q. How can structure-activity relationship (SAR) studies be designed to enhance potency while minimizing off-target effects?

• Methodological Answer : Systematically modify substituents:

• Replace 3-chloro with electron-withdrawing groups (e.g., nitro) to assess impact on kinase selectivity.
• Substitute 4-fluorobenzyloxy with bulkier aryl groups (e.g., biphenyl) to evaluate steric effects on receptor binding.
  Use free-energy perturbation (FEP) calculations to predict binding affinity changes. Synthesize analogs via Pd-catalyzed cross-coupling or reductive amination, and test in parallel against primary and counter-screens (e.g., hERG liability assays) .

Q. What analytical challenges arise in stability studies of this compound, and how can degradation products be characterized?

• Methodological Answer : The compound’s ester and ether linkages are prone to hydrolysis under acidic/alkaline conditions. Conduct forced degradation studies (pH 1–13, 40–60°C) with UPLC-PDA monitoring. Isolate degradation products via prep-HPLC and characterize using HRMS/MS and 2D NMR (e.g., COSY, HSQC). Compare degradation pathways to analogs like 3-chloro-4-fluorobenzoic acid derivatives to identify labile sites .